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Compound of Interest

Compound Name: C14H14Cl2O2

Cat. No.: B8036094 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the

quantitative determination of C14H14Cl2O2 (Chlorphenlat), a chlorinated pesticide, in water

samples. The focus is on providing objective performance comparisons based on experimental

data from validated methods for structurally similar compounds, given the limited availability of

specific data for Chlorphenlat.

Method Comparison: Gas Chromatography-Mass
Spectrometry (GC-MS) vs. High-Performance Liquid
Chromatography with UV Detection (HPLC-UV)
The two primary analytical techniques suitable for the analysis of chlorinated pesticides like

C14H14Cl2O2 in water are Gas Chromatography-Mass Spectrometry (GC-MS) and High-

Performance Liquid Chromatography with Ultraviolet (UV) detection (HPLC-UV). The choice

between these methods depends on the specific requirements of the analysis, including

sensitivity, selectivity, and laboratory resources.

Performance Characteristics
The following table summarizes the typical performance characteristics of GC-MS and HPLC-

UV methods for the analysis of chlorinated pesticides in water, based on data from various

studies.
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Parameter
Gas Chromatography-Mass

Spectrometry (GC-MS)

High-Performance Liquid

Chromatography (HPLC-UV)

Linearity (R²) > 0.995[1] > 0.99[2][3]

Accuracy (Recovery %) 85 - 115%[1] 90 - 105%[4]

Precision (RSD %) < 15%[1] < 10%

Limit of Detection (LOD) 0.3 - 4 µg/L[1] 0.03 - 2.24 µg/mL[2]

Limit of Quantitation (LOQ) 1 - 14 µg/L[1] 0.1 - 6.79 µg/mL[2]

Note: The presented data is a representative range compiled from multiple sources analyzing

various chlorinated pesticides. Actual performance for C14H14Cl2O2 may vary and requires

method-specific validation.

Experimental Protocols
Detailed experimental protocols are crucial for reproducing and validating analytical methods.

Below are representative protocols for a proposed GC-MS method and an alternative HPLC-

UV method for the analysis of C14H14Cl2O2 in water.

Proposed Method: GC-MS with QuEChERS Sample
Preparation
This method combines the highly effective and efficient QuEChERS (Quick, Easy, Cheap,

Effective, Rugged, and Safe) sample preparation technique with the selectivity and sensitivity

of GC-MS.[1][5][6]

1. Sample Preparation (QuEChERS)

Extraction:

To a 50 mL centrifuge tube, add 10 mL of the water sample.

Add 10 mL of acetonitrile.
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Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g

disodium citrate sesquihydrate).

Shake vigorously for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.[6]

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer the upper acetonitrile layer to a 15 mL centrifuge tube containing d-SPE sorbents

(e.g., 900 mg MgSO₄, 150 mg Primary Secondary Amine - PSA, 150 mg C18).[6]

Vortex for 30 seconds.

Centrifuge at 4000 rpm for 5 minutes.

The supernatant is ready for GC-MS analysis.

2. GC-MS Analysis

Gas Chromatograph (GC) Conditions:

Column: DB-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness

Inlet Temperature: 280 °C

Injection Volume: 1 µL (splitless mode)

Oven Temperature Program:

Initial temperature: 70 °C, hold for 2 minutes

Ramp to 150 °C at 25 °C/min

Ramp to 200 °C at 3 °C/min

Ramp to 280 °C at 8 °C/min, hold for 10 minutes

Carrier Gas: Helium at a constant flow of 1.2 mL/min
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Mass Spectrometer (MS) Conditions:

Ion Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Acquisition Mode: Selected Ion Monitoring (SIM)

Alternative Method: HPLC-UV with Liquid-Liquid
Extraction (LLE)
This method provides a viable alternative to GC-MS, particularly when GC-MS instrumentation

is unavailable.

1. Sample Preparation (Liquid-Liquid Extraction)

To a 1 L separatory funnel, add 500 mL of the water sample.

Adjust the pH of the sample to < 2 with sulfuric acid.

Add 60 mL of dichloromethane and shake vigorously for 2 minutes, periodically venting the

pressure.

Allow the layers to separate and drain the organic (bottom) layer into a flask.

Repeat the extraction twice more with fresh 60 mL portions of dichloromethane.

Combine the organic extracts and dry them by passing through a funnel containing

anhydrous sodium sulfate.

Concentrate the extract to approximately 1 mL using a rotary evaporator.

Solvent exchange into acetonitrile and adjust the final volume to 1 mL.

2. HPLC-UV Analysis
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High-Performance Liquid Chromatograph (HPLC) Conditions:

Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)[7]

Mobile Phase: Acetonitrile and water (e.g., 70:30 v/v)[2]

Flow Rate: 1.0 mL/min[2][3]

Injection Volume: 20 µL

Column Temperature: 30 °C

UV Detector Conditions:

Wavelength: 238 nm[2]
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Caption: Workflow for the analysis of C14H14Cl2O2 in water using QuEChERS and GC-MS.
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Caption: Comparison of GC-MS and HPLC-UV methods for C14H14Cl2O2 analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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